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Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloraniformethan, with the molecular formula C9H7CI5N20, is a chemical entity cataloged

in public chemical databases. Despite its defined molecular structure, a comprehensive review
of scientific literature and chemical repositories reveals a notable scarcity of in-depth technical
data. This guide serves to consolidate the available information on Chloraniformethan and to
highlight the current gaps in knowledge, thereby identifying potential areas for future research.

Chemical and Physical Properties

Based on available data, the fundamental properties of Chloraniformethan are summarized
below. These properties are primarily derived from computational predictions.
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Property Value Source
Molecular Formula C9H7CI5N20 PubChem[1]
Molecular Weight 332.4 g/mol PubChem[1]
CAS Number 20856-57-9 LookChem[2]

N-[2,2,2-trichloro-1-(3,4-
IUPAC Name ] - ) PubChem[1]
dichloroanilino)ethyl]formamide

C1=CC(=C(C=C1NC(C(CI)
SMILES PubChem[1]
(Cl)C)NC=0)CI)Cl

INChl=1S/C9H7CI5N20/c10-6-
2-1-5(3-7(6)11)16-8(15-4-

InChl PubChem[1]
17)9(12,13)14/h1-4,8,16H,
(H,15,17)

Predicted XlogP 3.6 PubChem[1]

Biological Activity and Mechanism of Action

A thorough search of scientific literature reveals no published studies detailing the biological
activity or mechanism of action of Chloraniformethan. Its structural features, including a
dichlorinated aniline moiety and a trichloroethyl group, suggest potential for biological activity,
but this remains uninvestigated.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Chloraniformethan are not available in
the public domain. While general methods for the synthesis of related chloroalkanes and
formamides exist, specific procedures for this compound have not been published.[3][4][5]

Quantitative Data and Signaling Pathways

There is no available quantitative data from experimental studies on Chloraniformethan.
Consequently, no signaling pathways or mechanisms of interaction with biological systems
have been elucidated.
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Logical Relationship Diagram

Due to the absence of experimental data and established biological interactions, a signaling
pathway diagram cannot be constructed. However, a logical workflow for the initial investigation
of a novel compound like Chloraniformethan can be proposed.
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Caption: Proposed workflow for the initial investigation of Chloraniformethan.
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Conclusion and Future Directions

Chloraniformethan is a chemical compound with a defined structure but a significant lack of
associated scientific data. The information presented in this guide represents the entirety of
what is currently available in the public domain. The absence of research on its synthesis,
biological activity, and mechanism of action presents a clear opportunity for novel investigation.
Future research should focus on:

o Development of a reliable synthetic route: Establishing a method for the synthesis and
purification of Chloraniformethan is the first critical step.

o Comprehensive physicochemical characterization: Experimental determination of properties
such as solubility, stability, and pKa.

» Broad-spectrum biological screening: Initial in vitro assays to identify any potential cytotoxic,
antimicrobial, or other biological activities.

o Computational studies: In silico modeling to predict potential biological targets and guide
experimental work.

The elucidation of the properties and potential applications of Chloraniformethan awaits
foundational chemical and biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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